Enhanced Lipophilicity Compared to Non-Fluorinated and Non-Trifluoromethyl Analogs
The target compound's computed logP (XLogP3) is 2.7, which is 0.1 units higher than 3-(trifluoromethyl)phenylacetic acid (logP = 2.6) and approximately 1.4 units higher than α-fluorophenylacetic acid (logP ≈ 1.3). This increased lipophilicity is a result of the combined effect of the α-F and m-CF3 substituents [1].
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.7 |
| Comparator Or Baseline | 3-(Trifluoromethyl)phenylacetic acid: XLogP3 = 2.6; α-Fluorophenylacetic acid: XLogP3 ≈ 1.3 |
| Quantified Difference | +0.1 logP over trifluoromethyl analog; +1.4 logP over non-CF3 analog |
| Conditions | Predicted logP values computed by PubChem; not experimentally measured [2] |
Why This Matters
Higher lipophilicity can directly impact membrane permeability and bioavailability in cell-based assays, making this compound a superior choice when passive diffusion is a critical factor.
- [1] PubChem. (2025). Compound Summary for CID 22711884: 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid. National Center for Biotechnology Information. View Source
- [2] PubChem. (2025). Compound Summary for CID 67695: 3-(Trifluoromethyl)benzeneacetic acid. National Center for Biotechnology Information. View Source
